Cas no 3987-39-1 (1,3-Benzenedicarboxylic acid, 4-[(4-carboxyphenyl)sulfonyl]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-[(4-carboxyphenyl)sulfonyl]-
• CAS No: 3987-39-1
• MF: C₁₅H₁₀O₈S
• MW: 350.300103664398
• CID: 1511345
• Update Time: 2024-08-24

1,3-Benzenedicarboxylic acid, 4-[(4-carboxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-[(4-carboxyphenyl)sulfonyl]-

• Inchi： 1S/C15H10O8S/c16-13(17)8-1-4-10(5-2-8)24(22,23)12-6-3-9(14(18)19)7-11(12)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： ARWLXKNXKXFVPQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(S(C2=CC=C(C(O)=O)C=C2)(=O)=O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 350.0096

Experimental Properties

• Density: 1.626±0.06 g/cm3(Predicted)
• Boiling Point: 690.6±55.0 °C(Predicted)
• PSA: 146.04
• pka: 2.34±0.36(Predicted)